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Compound of Interest

Compound Name: Dimethyl aminoterephthalate

Cat. No.: B151837

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl 2-aminoterephthalate is a versatile aromatic compound that serves as a crucial
intermediate in various fields of chemical synthesis. While primarily recognized for its role as a
linker in the formation of metal-organic frameworks (MOFs) and as a precursor in the dye and
pigment industry, its utility extends to the synthesis of biologically active molecules, making it a
compound of interest for drug discovery and development.[1][2][3][4] This guide provides a
comprehensive overview of the chemical and physical properties, synthesis, and key
applications of Dimethyl 2-aminoterephthalate, with a focus on its relevance to researchers in
both materials science and the life sciences.

Chemical and Physical Properties

Dimethyl 2-aminoterephthalate is a stable, slight yellow crystalline powder.[2] A summary of its
key chemical and physical properties is presented in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)
CAS Number 5372-81-6 [5]

Molecular Formula C10H11NO4 [5]

Molecular Weight 209.20 g/mol [5]
Appearance Slight yellow crystalline powder  [2]

Melting Point 127-130 °C [6]

Boiling Point 348.55 °C (estimated) [6]

Density 1.248 g/cm3 [2]

Solubility Insoluble in water. [2][6]

Storage Store below +30°C. [6]

Table 2: Spectroscopic Data

Technique Key Features
1H NMR Spectral data available.
13C NMR Spectral data available.

IR Spectroscopy

Data available.

Mass Spectrometry

Data available.

Synthesis of Dimethyl 2-aminoterephthalate

The primary route for the synthesis of Dimethyl 2-aminoterephthalate is through the reduction

of Dimethyl 2-nitroterephthalate.[2][6] A common and efficient method is catalytic

hydrogenation.[2]

Experimental Protocol: Catalytic Hydrogenation

This protocol describes the synthesis of Dimethyl 2-aminoterephthalate via the catalytic

hydrogenation of Dimethyl 2-nitroterephthalate.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/79336
https://pubchem.ncbi.nlm.nih.gov/compound/79336
https://pubchem.ncbi.nlm.nih.gov/compound/79336
https://patents.google.com/patent/CN106045868A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2205603.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2205603.htm
https://patents.google.com/patent/CN106045868A/en
https://patents.google.com/patent/CN106045868A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2205603.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2205603.htm
https://patents.google.com/patent/CN106045868A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2205603.htm
https://patents.google.com/patent/CN106045868A/en
https://patents.google.com/patent/CN106045868A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials:

Dimethyl 2-nitroterephthalate

Isopropanol

Noble metal catalyst (e.g., Palladium on carbon)

Hydrogen gas

Hydrogenation reactor

Procedure:

In a hydrogenation reactor, dissolve Dimethyl 2-nitroterephthalate in isopropanol.[2]
e Add the noble metal catalyst to the solution.[2]

o Seal the reactor and purge with hydrogen gas.[2]

o Pressurize the reactor with hydrogen to 0.3-2.5 MPa and heat to 80-100 °C.[2]

o Maintain the reaction under these conditions until the reaction is complete (monitor by TLC
or HPLC).

o Cool the reactor and filter to recover the catalyst.[2]
e The filtrate, containing the product, is then cooled to induce crystallization.[2]
e The crystalline Dimethyl 2-aminoterephthalate is collected by filtration and dried.[2]

This method typically results in a high yield (=95%) and purity (=99%) of the final product.[2]

Applications in Materials Science: Metal-Organic
Frameworks (MOFs)

A significant application of Dimethyl 2-aminoterephthalate is as a precursor to the 2-
aminoterephthalic acid linker used in the synthesis of functionalized Metal-Organic Frameworks
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(MOFs). The amino group provides a site for post-synthetic modification, allowing for the tuning
of the MOF's properties for specific applications such as gas storage and catalysis.

Experimental Workflow for MOF Synthesis

The following diagram illustrates a typical workflow for the synthesis of an amino-functionalized
MOF using Dimethyl 2-aminoterephthalate as the starting material for the organic linker.
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Dimethyl 2-aminoterephthalate 2-Aminoterephthalic Acid Amino-functionalized MOF
(CAS 5372-81-6) (Linker) (e.g., UiO-66-NHz)

Dimethyl 2-aminoterephthalate
(CAS 5372-81-6)

Quinazoline Intermediate

Biologically Active Compound
(e.g., NK2 Receptor Antagonist)

|
|
:Modulates Activity

Biological Target

(e.g., NK2 Receptor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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